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Cat. No.: B3426039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the large-scale synthetic

applications of Difluorphos, a chiral phosphine ligand. The information compiled herein is

intended to guide researchers and professionals in the pharmaceutical and fine chemical

industries in leveraging this technology for efficient asymmetric synthesis.

Introduction to Difluorphos
Difluorphos is a C2-symmetric chiral diphosphine ligand known for its efficacy in asymmetric

catalysis, particularly in transition metal-catalyzed reactions.[1] Its rigid backbone and

stereoelectronic properties make it a highly effective ligand for inducing high enantioselectivity

in the synthesis of chiral molecules. Asymmetric hydrogenation, a key technology in

pharmaceutical manufacturing, has been a primary area of application for Difluorphos,

enabling the production of enantiomerically pure compounds on an industrial scale.[2][3][4]

Core Application: Large-Scale Asymmetric
Hydrogenation
The primary large-scale application of Difluorphos is in the asymmetric hydrogenation of

prochiral olefins and ketones. This method is widely used for the synthesis of chiral

intermediates for active pharmaceutical ingredients (APIs).[2][4][5]
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Asymmetric Hydrogenation of Quinoxalines
A notable application of Difluorphos is the iridium-catalyzed asymmetric hydrogenation of 2-

substituted quinoxalines. This reaction produces chiral 1,2,3,4-tetrahydroquinoxalines, which

are important structural motifs in many biologically active compounds. The reaction has been

successfully demonstrated on a gram scale, highlighting its potential for industrial production.

Workflow for Asymmetric Hydrogenation of Quinoxalines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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